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Compound of Interest

Compound Name: Carbacyclin

Cat. No.: B2693374

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbacyclin is a chemically stable synthetic analog of prostacyclin (PGlz), a potent vasodilator
and inhibitor of platelet aggregation.[1][2] Its enhanced stability compared to the endogenous

PGIlz2 makes it a valuable tool for in vitro and in vivo research in areas such as cardiovascular

disease and thrombosis.[2] Carbacyclin primarily exerts its effects through the activation of the
prostacyclin | receptor (IP receptor), a Gs protein-coupled receptor, which leads to an increase
in intracellular cyclic adenosine monophosphate (CAMP).[2][3] An alternative signaling pathway
involving the peroxisome proliferator-activated receptor delta (PPARJ) has also been identified.

This document provides a detailed protocol for the preparation, storage, and handling of
Carbacyclin stock solutions to ensure experimental consistency and reliability.

Data Presentation

A summary of the physicochemical and biological properties of Carbacyclin is presented in the
table below.
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Property Value Reference(s)
Molecular Weight ~350.5 g/mol

Molecular Formula C21H3404

Appearance White solid

Soluble in DMSO, ethanol,

Solubility
ethyl acetate, or acetone.

- Ethanol: 20 mg/mL

) Store at -20°C, protected from
Storage (Solid) <
moisture.

Aliquot and store at -20°C for
Storage (Stock Solution) up to 3 months. Avoid repeated

freeze-thaw cycles.

. ) . - Potent inhibitor of platelet
Biological Activity ]
aggregation.

- Activates adenylate cyclase
via G-protein coupled PGI2

receptors.

- Approximately 0.03 times as
active as prostacyclin in
inhibiting ADP or collagen-
induced platelet aggregation in

vitro.

Experimental Protocols

Preparation of a 10 mM Carbacyclin Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Carbacyclin in dimethyl
sulfoxide (DMSO).
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Materials:

e Carbacyclin (solid form)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom microcentrifuge tubes or vials
e \Vortex mixer

o Calibrated analytical balance

o Pipettes

Procedure:

» Equilibration: Before opening, allow the vial of solid Carbacyclin to equilibrate to room
temperature for at least 30 minutes. This prevents the condensation of moisture, which can
affect the stability of the compound.

» Weighing: Accurately weigh the desired amount of Carbacyclin powder in a sterile
microcentrifuge tube.

e Solvent Calculation: Calculate the required volume of DMSO to achieve a 10 mM stock
solution using the following formula:

Volume of DMSO (L) = [Mass of Carbacyclin (g)] / [Molecular Weight of Carbacyclin ( g/mol
) x Molarity (mol/L)]

Example: For 1 mg of Carbacyclin (MW ~350.5 g/mol ): Volume of DMSO (L) = (0.001 g) /
(350.5 g/mol x 0.010 mol/L) = 0.000285 L = 285 uL

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
Carbacyclin powder.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved.
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» Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile, tightly
sealed vials to avoid repeated freeze-thaw cycles and contamination. Store the aliquots at
-20°C. Stock solutions are reported to be stable for up to 3 months at -20°C.

Important Considerations:

o Carbacyclin can be unstable in aqueous solutions, particularly at neutral or acidic pH, due
to hydrolysis.

e For experiments requiring aqueous solutions, it is recommended to prepare fresh dilutions
from the DMSO stock in a slightly alkaline buffer (pH 8.0-9.0) immediately before use.

» When preparing working solutions for cell-based assays, ensure the final concentration of
DMSO is low enough (typically <0.5%) to avoid cellular toxicity.

Mandatory Visualization
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Experimental Workflow: Carbacyclin Stock Solution Preparation

Start: Solid Carbacyclin

Prevent condensation

Equilibrate vial to room temperature

Weigh Carbacyclin powder

alculated volume

Add anhydrous DMSO

\ortex to dissolve

Avoid freeze-thaw cycles

Aliquot into single-use vials

Store at -20°C

End: Carbacyclin Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing Carbacyclin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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